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Compound of Interest

Compound Name: 6-Hydroxy-5-methyl-2-hexanone
CAS No.: 68208-73-1
Cat. No.: B12690564
Get Quote
. J

Technical Guide: 6-Hydroxy-5-methyl-2-
hexanone

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the known chemical properties of 6-
Hydroxy-5-methyl-2-hexanone. Due to the limited availability of experimental data for this

specific compound, this guide also includes information on its isomers where relevant, offering
valuable insights for research and development activities.

Chemical Identity and Properties

6-Hydroxy-5-methyl-2-hexanone is an organic compound with the molecular formula
C7H1402. It features a hydroxyl group and a ketone functional group.

Table 1: General and Computed Chemical Properties of 6-Hydroxy-5-methyl-2-hexanone
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Property Value Source
6-hydroxy-5-methylhexan-2- ) )

IUPAC Name LexiChem (via PubChem)[1]
one

Molecular Formula C7H1402 PubChem[1][2]

Molecular Weight 130.18 g/mol PubChem[1]

CAS Number 68208-73-1 ChemlIDplus, FDA GSRSJ1]

Canonical SMILES CCc(ccc(=0)Cc)co PubChem|[2]
InChl=1S/C7H1402/c1-6(5-

InChl 8)3-4-7(2)9/h6,8H,3-5H2,1- PubChem[1][2]
2H3
LTKDRWVSUUCKAG-

InChlKey PubChem|[2]

UHFFFAOYSA-N

Topological Polar Surface Area  37.3 A2 Cactvs (via PubChem)[1]
Complexity 88.9 Cactvs (via PubChem)[1]
XLogP3 0.3 XLogP3 (via PubChem)[1]
Hydrogen Bond Donor Count 1 Cactvs (via PubChem)[1]
Hydrogen Bond Acceptor )

2 Cactvs (via PubChem)[1]
Count
Rotatable Bond Count 4 Cactvs (via PubChem)[1]

Note: The majority of the data in Table 1 is computed and should be used as an estimation.

Experimental Data (of Isomers)

Experimental data for 6-Hydroxy-5-methyl-2-hexanone is not readily available in the

searched literature. However, data for the isomeric compound, 4-Hydroxy-5-methyl-2-

hexanone, can provide an approximation of its physical properties.

Table 2: Experimental Properties of 4-Hydroxy-5-methyl-2-hexanone
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Property Value Source

Boiling Point 199.5 °C at 760 mmHg LookChem|[3]
Density 0.933 g/cm? LookChem([3]
Flash Point 78 °C LookChem][3]
Refractive Index 1.429 LookChem][3]

. 2.357e+005 mg/L at 25 °C
Water Solubility (estimated) The Good Scents Company[4]
estimate

Synthesis Protocols for Isomeric Compounds

While a specific, detailed synthesis protocol for 6-Hydroxy-5-methyl-2-hexanone was not
found, methods for synthesizing its isomers have been reported. These can serve as a
foundation for developing a synthesis route for the target molecule.

Synthesis of 2-Hydroxy-5-methyl-3-hexanone

A method for the synthesis of 2-Hydroxy-5-methyl-3-hexanone involves the oxidation of a silyl
enol ether of 5-methyl-3-hexanone. The precursor, 5-methyl-3-hexanone, is prepared via a
Grignard reaction between isovaleraldehyde and ethylmagnesium bromide, followed by
oxidation. The subsequent formation of the silyl enol ether and its oxidation with m-
chloroperoxybenzoic acid (MCPBA) yields the final product.[5]

Synthesis of a Mixture of 2-hydroxy-5-methyl-3-
hexanone and 3-hydroxy-5-methyl-2-hexanone

A patented method describes the preparation of a mixture of 2-hydroxy-5-methyl-3-hexanone
and 3-hydroxy-5-methyl-2-hexanone.[6] The process involves the reaction of 3-
methylbutyraldehyde and acetaldehyde in the presence of a thiazole salt catalyst in an
autoclave.[6]

Experimental Protocol Example (from patent):

o Reactants: 86g (1mol) of 3-methylbutyraldehyde, 44g (1mol) of acetaldehyde, 1.3g of N-
benzyl-5-(2-hydroxyethyl)-4-methyl-1,3-thiazole chloride salt (catalyst), and 130g of ethanol.
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[6]

o Apparatus: 0.5L autoclave.[6]

e Procedure: The reactants are added to the autoclave, heated, and stirred. The reaction
temperature is controlled at 80°C for 2 hours.[6]

 Purification: The product mixture is obtained by rectification under reduced pressure (78-
84°C / 1ImmHgq).[6]

Biological Activity

Currently, there is no available information in the searched scientific literature regarding the
specific biological activity or its involvement in any signaling pathways of 6-Hydroxy-5-methyl-
2-hexanone. Research into the biological functions of this compound is a potential area for
future investigation.

Hypothetical Experimental Workflow

Given the absence of information on biological pathways, the following diagram illustrates a
hypothetical workflow for the synthesis and purification of a hydroxy-hexanone derivative,
based on the protocols available for its isomers. This serves as a conceptual guide for potential
experimental design.
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Hypothetical Synthesis and Purification Workflow

Start: Reagents and Glassware

Reaction Setup:
- Combine starting materials
- Add catalyst
- Set reaction temperature

\ 4

Reaction in Progress
(e.g., Grignard or Aldol Reaction)

\ 4

Reaction Quenching
(e.g., with aqueous acid)

\ 4

Liquid-Liquid Extraction
- Separate organic and aqueous layers

\ 4

Drying of Organic Layer
(e.g., with anhydrous MgS04)

\ 4

Solvent Removal
(Rotary Evaporation)

\ 4

Purification
(e.g., Column Chromatography or Distillation)

\ 4

Product Analysis
-NMR
-IR
- Mass Spectrometry

Final Product:

6-Hydroxy-5-methyl-2-hexanone

Click to download full resolution via product page

Caption: Hypothetical workflow for synthesis and purification.
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Safety Information

Specific safety data for 6-Hydroxy-5-methyl-2-hexanone is not available. For the isomeric
compound 5-Hydroxy-5-methylhexan-2-one, it is listed as a combustible liquid that causes skin
and serious eye irritation, and may cause respiratory irritation.[7] It is recommended to handle
this class of compounds with care, using appropriate personal protective equipment, and
working in a well-ventilated area. Avoid contact with skin and eyes, and keep away from heat,
sparks, and open flames.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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